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Compound of Interest

Compound Name: Methalthiazide

Cat. No.: B1615768 Get Quote

Disclaimer: The following information is intended for research purposes only by qualified

professionals. It is not intended for human or veterinary use. Please consult relevant safety

data sheets (SDS) before handling any chemical compounds. The user of this information

assumes all risks associated with its use. It is highly likely that the user request for

"Methalthiazide" was a misspelling of "Methyclothiazide," a well-documented thiazide diuretic.

All information provided herein pertains to Methyclothiazide.

Introduction
Methyclothiazide is a thiazide diuretic used in research to study its effects on hypertension and

edema.[1] It functions by inhibiting the Na+/Cl- cotransporter in the distal convoluted tubule of

the nephron, leading to increased excretion of sodium, chloride, and water.[2] This document

provides detailed application notes and protocols for the preparation and use of

Methyclothiazide solutions in a research setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Methyclothiazide is provided in the

table below. This information is crucial for accurate solution preparation and storage.
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Property Value

Chemical Name

6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-

2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-

dioxide

Molecular Formula C₉H₁₁Cl₂N₃O₄S₂

Molecular Weight 360.23 g/mol

CAS Number 135-07-9

Appearance White to practically white crystalline powder[3]

Melting Point ~225 °C[4]

Solubility

- Water: Very slightly soluble[4]- DMSO:

Soluble- Ethanol: Slightly soluble- Methanol:

Sparingly soluble

Storage (Solid)
Store at room temperature, protected from light

and moisture.

Storage (Solutions)

Store at -20°C for short-term storage (up to 1

year) or -80°C for long-term storage (up to 2

years). Avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of Methyclothiazide Stock Solutions
For In Vitro Experiments:

A high-concentration stock solution in an organic solvent is typically prepared for in vitro studies

and then diluted to the final desired concentration in the cell culture medium.

Materials:

Methyclothiazide powder

Dimethyl sulfoxide (DMSO), sterile-filtered
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Protocol:

Weighing: Accurately weigh the desired amount of Methyclothiazide powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare a 10 mM

stock solution, weigh 3.60 mg of Methyclothiazide.

Dissolution: Add the appropriate volume of DMSO to the weighed Methyclothiazide to

achieve the desired concentration. For a 10 mM stock solution, dissolve 3.60 mg in 1 mL of

DMSO.

Mixing: Vortex the solution thoroughly until the Methyclothiazide is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid

excessive heat.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,

protected from light.

For In Vivo Experiments:

For in vivo studies, the formulation of Methyclothiazide will depend on the route of

administration (e.g., oral gavage, intraperitoneal injection). A suspension is often required due

to the low aqueous solubility of Methyclothiazide.

Materials:

Methyclothiazide powder
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Vehicle (e.g., 0.5% w/v carboxymethylcellulose (CMC) in sterile water, 10% DMSO + 40%

PEG300 + 5% Tween-80 + 45% Saline)

Sterile tubes

Homogenizer or sonicator

Calibrated analytical balance

Protocol for Oral Gavage Suspension (Example):

Weighing: Weigh the required amount of Methyclothiazide powder.

Vehicle Preparation: Prepare the chosen vehicle. For a 0.5% CMC solution, dissolve 0.5 g of

CMC in 100 mL of sterile water. Stir until a homogenous suspension is formed.

Suspension Preparation: Add a small amount of the vehicle to the Methyclothiazide powder

to form a paste. Gradually add the remaining vehicle while continuously mixing or

homogenizing to ensure a uniform suspension. Sonication can also be used to aid in

creating a fine suspension.

Administration: Administer the suspension to the animals immediately after preparation to

ensure uniform dosing. Continuously stir the suspension during the dosing period to prevent

settling.
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Experimental Workflow: Methyclothiazide Solution Preparation

In Vitro In Vivo (Oral Gavage)

Weigh Methyclothiazide

Dissolve in DMSO

Vortex to Dissolve

Sterile Filter (0.22 µm)

Aliquot and Store at -80°C

Weigh Methyclothiazide

Create Paste with Vehicle

Prepare Vehicle (e.g., 0.5% CMC)

Gradually Add Vehicle & Homogenize

Administer Immediately

Click to download full resolution via product page

Methyclothiazide Solution Preparation Workflow

Quantitative Data
The following tables summarize quantitative data from various research studies investigating

the effects of Methyclothiazide.

Table 1: In Vitro Effects of Methyclothiazide
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Experimental
Model

Concentration Effect Reference

Aortic rings from SHR

rats
100 µM

Decreased maximal

vasoconstrictive effect

of norepinephrine by

59% and arginine

vasopressin by

32.3%.

Aortic rings from SHR

rats
100 µM

Reduced Ca²⁺

contracture in a high-

K⁺, Ca²⁺-free solution,

with a maximal

reduction of 90.4%.

Human OAT1-

transfected HEK-293

cells

IC₅₀ > 100-200 µM

Unlikely to

significantly inhibit

hOAT1 at clinically

relevant plasma

concentrations (<1–10

µM).

Human OAT3-

transfected HEK-293

cells

IC₅₀ > 100-200 µM

Unlikely to

significantly inhibit

hOAT3 at clinically

relevant plasma

concentrations (<1–10

µM).

Table 2: In Vivo Effects of Methyclothiazide
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Animal Model Dosage
Route of
Administration

Effect Reference

Dahl salt-

sensitive (DS)

rats

7 weeks in

drinking water
Oral

Attenuated the

development of

salt-induced

hypertension.

Adult Human

(Hypertension)

2.5 to 5 mg once

a day
Oral

Treatment of

mild to moderate

hypertension.

Adult Human

(Edema)

2.5 to 10 mg

once a day
Oral

Adjunctive

treatment of

edema.

Signaling Pathway
The primary mechanism of action of Methyclothiazide is the inhibition of the Na+/Cl-

cotransporter (NCC) in the distal convoluted tubule of the kidney. This leads to a cascade of

downstream effects resulting in diuresis and a reduction in blood pressure.
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Mechanism of Action of Methyclothiazide

Methyclothiazide

Na+/Cl- Cotransporter (NCC)
in Distal Convoluted Tubule

Inhibits

Decreased Na+ and Cl-
Reabsorption

Leads to

Increased Urinary Excretion
of Na+, Cl-, and Water

Decreased Plasma Volume

Decreased Blood Pressure
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Methyclothiazide's Primary Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1615768?utm_src=pdf-body-img
https://www.benchchem.com/product/b1615768?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. go.drugbank.com [go.drugbank.com]

2. Drugs Commonly Applied to Kidney Patients May Compromise Renal Tubular Uremic
Toxins Excretion [mdpi.com]

3. fda.report [fda.report]

4. Methyclothiazide | C9H11Cl2N3O4S2 | CID 4121 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyclothiazide Solution Preparation for Research:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615768#methalthiazide-solution-preparation-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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